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Compound of Interest

Compound Name: Autogramin-1

Cat. No.: B3005795 Get Quote

Abstract
Autogramin-1 is a potent and selective small molecule inhibitor of the cholesterol-transfer

protein GRAM domain-containing protein 1A (GRAMD1A).[1] By competitively binding to the

StART domain of GRAMD1A, Autogramin-1 blocks the transfer of cholesterol, a critical

process in the biogenesis of autophagosomes.[1][2][3] This inhibitory action makes

Autogramin-1 a valuable tool for studying the role of cholesterol in autophagy and for the

development of novel therapeutics targeting autophagy-related diseases. These application

notes provide detailed guidelines and protocols for the dissolution, storage, and experimental

use of Autogramin-1 to ensure its optimal performance and reproducibility in research

settings.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Autogramin-1 is essential for its

proper handling and use.
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Property Value Reference

Molecular Formula C₂₃H₂₇N₅O₅S [4]

Molecular Weight 485.56 g/mol [4]

CAS Number 2375541-73-2 [5]

Purity >98% (by HPLC) [4]

Appearance White to off-white powder -

Solubility DMSO, Alcohol [4][5]

IC₅₀ (Starvation-induced

Autophagy)
0.17 µM [6]

IC₅₀ (Rapamycin-induced

Autophagy)
0.44 µM [6]

Dissolution of Autogramin-1
The hydrophobicity of Autogramin-1 necessitates the use of organic solvents for its

dissolution. Dimethyl sulfoxide (DMSO) is the most common and recommended solvent.

Recommended Solvents
Primary Recommended Solvent: Dimethyl sulfoxide (DMSO), high purity (≥99.7%)

Alternative Solvent: Ethanol (anhydrous)

Note: While solubility in "alcohol" has been reported, the specific type and solubility limits have

not been well-documented.[4][5] It is advisable to perform small-scale solubility tests before

preparing large stock solutions in ethanol.

Protocol for Reconstituting Autogramin-1 in DMSO
This protocol provides a step-by-step guide for preparing a stock solution of Autogramin-1.

Materials:
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Autogramin-1 powder

Anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Procedure:

Pre-warm the Autogramin-1 vial: Before opening, allow the vial of Autogramin-1 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture, which can affect the stability of the compound.

Calculate the required volume of DMSO: To prepare a stock solution of a desired

concentration, use the following formula: Volume of DMSO (μL) = (Mass of Autogramin-1
(mg) / 485.56 g/mol ) * (1 / Desired Concentration (mM)) * 1,000,000

Add DMSO to the vial: Using a calibrated pipette, add the calculated volume of anhydrous

DMSO to the vial containing the Autogramin-1 powder.

Promote Dissolution:

Vortexing: Tightly cap the vial and vortex for 1-2 minutes to facilitate dissolution.

Sonication: If the solution is not clear after vortexing, place the vial in a water bath

sonicator for 5-10 minutes.[6] Monitor the solution to ensure it becomes clear.

Aliquot for Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes. This minimizes freeze-thaw cycles.

Conflicting Solubility Data: It is important to note that there is conflicting information regarding

the solubility of Autogramin-1 in DMSO. One supplier suggests a solubility of < 1 mg/mL (~2

mM), while the original research paper reports using a 10 mM stock solution.[2][6] Therefore, it

is recommended to start with a lower concentration (e.g., 2 mM) and, if necessary, perform a
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solubility test to determine the maximum concentration achievable for your specific batch of

Autogramin-1.

Storage and Stability
Proper storage of Autogramin-1 is critical to maintain its activity and ensure the reliability of

experimental results.

Form
Storage
Temperature

Duration Notes Reference

Powder -20°C Up to 3 years

Store in a

desiccated

environment.

[6]

DMSO Stock

Solution
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

-

DMSO Stock

Solution
-80°C Up to 1 year

Recommended

for long-term

storage.

[6]

Note: Avoid repeated freeze-thaw cycles of DMSO stock solutions, as this can lead to

degradation of the compound.

Experimental Protocols
Preparation of Working Solutions for Cell-Based Assays
Objective: To dilute the high-concentration DMSO stock solution to a working concentration for

treating cells in culture.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Protocol:
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Thaw the Stock Solution: Remove an aliquot of the Autogramin-1 DMSO stock solution

from -80°C storage and thaw it at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in sterile cell culture medium to

achieve the desired final concentration.

Example for a 10 µM final concentration from a 10 mM stock:

1. Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL of

cell culture medium (results in a 100 µM solution).

2. Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve the final 10 µM concentration.

Apply to Cells: Immediately add the final working solution to your cell cultures.

In Vitro Autophagy Inhibition Assay
Objective: To assess the inhibitory effect of Autogramin-1 on autophagy in a cellular context.

Materials:

Cells cultured in appropriate growth medium (e.g., MCF-7, HeLa)

Autogramin-1 working solutions (e.g., 1 µM, 10 µM)

Autophagy inducer (e.g., rapamycin, starvation medium like EBSS)

Autophagy flux indicator (e.g., LC3-II antibody for Western blot, or a fluorescently tagged

LC3 reporter)

Lysis buffer

Reagents for Western blotting or fluorescence microscopy

Protocol (Western Blot for LC3-II):

Cell Seeding: Seed cells in a multi-well plate and allow them to adhere overnight.
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Treatment:

Pre-treat cells with the desired concentrations of Autogramin-1 for 1-2 hours.

Induce autophagy by adding rapamycin or replacing the growth medium with starvation

medium, in the continued presence of Autogramin-1.

Include appropriate controls (vehicle control, autophagy inducer only).

Cell Lysis: After the desired incubation time (e.g., 4-6 hours), wash the cells with PBS and

lyse them using a suitable lysis buffer.

Western Blotting:

Determine the protein concentration of the lysates.

Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

Probe the membrane with a primary antibody against LC3.

Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

Analysis: Quantify the band intensity of LC3-II (the lipidated form of LC3, which is indicative

of autophagosome formation). A decrease in the LC3-II level in the presence of Autogramin-
1 indicates inhibition of autophagy.

Visualizing the Mechanism of Action
The following diagrams illustrate the signaling pathway of Autogramin-1 and a typical

experimental workflow.
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Caption: Mechanism of Autogramin-1 action.
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Caption: A typical experimental workflow.
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Troubleshooting
Problem Possible Cause Solution

Precipitation in stock solution

- Exceeded solubility limit-

Impure DMSO- Water

contamination

- Prepare a new stock solution

at a lower concentration.- Use

high-purity, anhydrous DMSO.-

Ensure the vial is at room

temperature before opening to

prevent condensation.

Precipitation in working

solution

- Final DMSO concentration is

too low to maintain solubility.

- Prepare a more concentrated

intermediate dilution to

minimize the volume added to

the final culture medium.

No inhibitory effect observed

- Inactive compound due to

improper storage.- Incorrect

concentration used.- Cell line

is not responsive.

- Use a fresh aliquot of

Autogramin-1.- Verify the

concentration calculations and

dilution steps.- Test a range of

concentrations and confirm the

expression of GRAMD1A in

your cell line.

Cell toxicity observed
- Final DMSO concentration is

too high.

- Ensure the final DMSO

concentration in the cell culture

medium is <0.5%.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling Autogramin-1 powder and solutions.

Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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